Cas no 851948-79-3 (ethyl 5-(1-benzofuran-2-amido)-3-(4-methylphenyl)-4-oxo-3H,4H-thieno3,4-dpyridazine-1-carboxylate)

• Product Name: ethyl 5-(1-benzofuran-2-amido)-3-(4-methylphenyl)-4-oxo-3H,4H-thieno3,4-dpyridazine-1-carboxylate
• CAS No: 851948-79-3
• MF: C₂₅H₁₉N₃O₅S
• MW: 473.500464677811
• CID: 6259955
• PubChem ID: 5226247
• Update Time: 2025-11-01

ethyl 5-(1-benzofuran-2-amido)-3-(4-methylphenyl)-4-oxo-3H,4H-thieno3,4-dpyridazine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• ethyl 5-(1-benzofuran-2-amido)-3-(4-methylphenyl)-4-oxo-3H,4H-thieno3,4-dpyridazine-1-carboxylate
• ethyl 5-(1-benzofuran-2-amido)-3-(4-methylphenyl)-4-oxo-3H,4H-thieno[3,4-d]pyridazine-1-carboxylate
• 851948-79-3
• AB00670317-01
• AKOS024590154
• F0641-0247
• ethyl 5-(1-benzofuran-2-carbonylamino)-3-(4-methylphenyl)-4-oxothieno[3,4-d]pyridazine-1-carboxylate
• ethyl 5-(benzofuran-2-carboxamido)-4-oxo-3-(p-tolyl)-3,4-dihydrothieno[3,4-d]pyridazine-1-carboxylate

• Inchi： 1S/C25H19N3O5S/c1-3-32-25(31)21-17-13-34-23(26-22(29)19-12-15-6-4-5-7-18(15)33-19)20(17)24(30)28(27-21)16-10-8-14(2)9-11-16/h4-13H,3H2,1-2H3,(H,26,29)
• InChI Key： QCJSFCWDSQNTEU-UHFFFAOYSA-N
• SMILES： S1C=C2C(C(=O)OCC)=NN(C3C=CC(C)=CC=3)C(C2=C1NC(C1=CC2C=CC=CC=2O1)=O)=O

Computed Properties

• Exact Mass: 473.10454189g/mol
• Monoisotopic Mass: 473.10454189g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 34
• Rotatable Bond Count: 6
• Complexity: 842
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.6
• Topological Polar Surface Area: 129Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzofurans Benzofurans
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzofurans

Additional information on ethyl 5-(1-benzofuran-2-amido)-3-(4-methylphenyl)-4-oxo-3H,4H-thieno3,4-dpyridazine-1-carboxylate

Professional Introduction to Ethyl 5-(1-benzofuran-2-amido)-3-(4-methylphenyl)-4-oxo-3H,4H-thieno3,4-dpyridazine-1-carboxylate (CAS No. 851948-79-3)

Ethyl 5-(1-benzofuran-2-amido)-3-(4-methylphenyl)-4-oxo-3H,4H-thieno3,4-dpyridazine-1-carboxylate, identified by its CAS number 851948-79-3, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of heterocyclic molecules that exhibit a unique combination of structural features, making it a promising candidate for further investigation in drug discovery and development.

The molecular structure of this compound is characterized by its intricate arrangement of fused rings, including a benzofuran moiety, a thiophene ring, and a pyridazine core. The presence of an amide group at the 2-position of the benzofuran ring and an ester group at the 1-position of the pyridazine ring introduces additional functional diversity. These structural elements not only contribute to the compound's chemical reactivity but also open up possibilities for its biological activity.

In recent years, there has been growing interest in exploring the pharmacological potential of heterocyclic compounds, particularly those with multi-ringed systems. The benzofuran and thiophene rings are known for their presence in numerous bioactive natural products and synthetic drugs, while the pyridazine core is often associated with biological activities such as antimicrobial and anti-inflammatory properties. The combination of these structural motifs in Ethyl 5-(1-benzofuran-2-amido)-3-(4-methylphenyl)-4-oxo-3H,4H-thieno3,4-dpyridazine-1-carboxylate suggests that it may exhibit a range of therapeutic effects.

One of the most compelling aspects of this compound is its potential as a scaffold for drug design. The presence of multiple reactive sites allows for selective functionalization, enabling chemists to modify its structure to enhance its pharmacokinetic properties or to target specific biological pathways. For instance, the amide group can be used to link this compound to other pharmacophores or to modulate its solubility and bioavailability.

Recent studies have highlighted the importance of heterocyclic compounds in developing novel therapeutic agents. Researchers have been particularly interested in molecules that can interact with biological targets in unique ways. The structural complexity of Ethyl 5-(1-benzofuran-2-amido)-3-(4-methylphenyl)-4-oxo-3H,4H-thieno3,4-dpyridazine-1-carboxylate positions it as a promising candidate for investigating such interactions. Its ability to engage with multiple binding sites on biological targets could lead to the development of drugs with enhanced efficacy and reduced side effects.

The synthesis of this compound involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to construct the complex fused ring system. The use of these techniques not only facilitates the synthesis but also allows for the introduction of additional functional groups that can further tailor the compound's properties.

In addition to its synthetic challenges, the biological evaluation of Ethyl 5-(1-benzofuran-2-amido)-3-(4-methylphenyl)-4-oxo-3H,4H-thieno3,4-dpyridazine-1-carboxylate presents unique opportunities. Preclinical studies have begun to explore its potential effects on various disease models. Initial findings suggest that this compound may exhibit inhibitory activity against certain enzymes and receptors involved in inflammation and cancer progression. These preliminary results are encouraging and warrant further investigation into its therapeutic potential.

The development of new drugs is often a lengthy and complex process that requires extensive testing to ensure safety and efficacy. However, compounds like Ethyl 5-(1-benzofuran-2-amido)-3-(4-methylphenyl)-4-oxo-3H,4H-thieno3,4-dpyridazine-1-carboxylate offer a glimpse into the future of drug discovery by leveraging innovative chemical design principles. By understanding how these molecules interact with biological systems at a molecular level, researchers can develop more targeted and effective treatments for various diseases.

The integration of computational methods into drug discovery has also played a crucial role in advancing research on compounds like this one. Molecular modeling techniques allow researchers to predict how these molecules will interact with biological targets before conducting expensive wet-lab experiments. This approach not only accelerates the drug development process but also reduces costs associated with trial-and-error experimentation.

In conclusion, Ethyl 5-(1-benzofuran-2-amido)-3-(4-methylphenyl)-4-oxo-3H,4H-thieno3,4-dpyridazine-1-carboxylate (CAS No. 851948-79-3) represents an exciting opportunity for further exploration in pharmaceutical chemistry and medicinal biology. Its unique structural features and potential biological activities make it a valuable candidate for developing new therapeutic agents. As research continues to uncover more about its properties and applications, this compound is poised to make significant contributions to the field.